Cas no 2227982-52-5 ((1RS,2RS)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-ylcyclopropylmethanamine)

• Product Name: (1RS,2RS)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-ylcyclopropylmethanamine
• CAS No: 2227982-52-5
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 5865883
• PubChem ID: 165978995
• Update Time: 2025-10-31

(1RS,2RS)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-ylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• (1RS,2RS)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-ylcyclopropylmethanamine
• 2227982-52-5
• EN300-1773682
• [(1RS,2RS)-2-[(6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]cyclopropyl]methanamine

• Inchi： 1S/C11H19NO/c12-7-8-6-9(8)11-3-1-2-10(11)13-5-4-11/h8-10H,1-7,12H2/t8-,9+,10+,11?/m0/s1
• InChI Key： KXBRLFJPGVXDSV-JSBCTHHUSA-N
• SMILES： O1CCC2(CCC[C@@H]12)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2Ų

Additional information on (1RS,2RS)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-ylcyclopropylmethanamine

Introduction to (1RS,2RS)-2-(6aR)-Hexahydro-2H-Cyclopentabfuran-3a-ylcyclopropylmethanamine (CAS No. 2227982-52-5)

(1RS,2RS)-2-(6aR)-Hexahydro-2H-cyclopentabfuran-3a-ylcyclopropylmethanamine (CAS No. 2227982-52-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of (1RS,2RS)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-ylcyclopropylmethanamine is notable for its intricate arrangement of cyclopropyl and cyclopentabfuran moieties. The cyclopropyl group, a three-carbon ring with high ring strain, imparts unique chemical reactivity and biological properties to the molecule. The cyclopentabfuran moiety, a six-membered ring containing an oxygen atom and a double bond, further enhances the compound's stability and functional diversity.

The synthesis of (1RS,2RS)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-ylcyclopropylmethanamine is a challenging task due to the complexity of its structure. Recent advancements in synthetic organic chemistry have led to the development of efficient and scalable methods for its preparation. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the cyclopropyl and cyclopentabfuran rings in a stereoselective manner. This method not only ensures high yields but also allows for the introduction of various functional groups that can be further modified for specific applications.

In terms of biological activity, (1RS,2RS)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-ylcyclopropylmethanamine has shown promising results in several preclinical studies. Research has demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Specifically, this compound has been found to exhibit selective binding to certain GPCRs involved in pain modulation and neurodegenerative diseases. These findings suggest that it could be a valuable lead compound for the development of novel analgesics and neuroprotective agents.

Recent studies have also explored the pharmacokinetic properties of (1RS,2RS)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-ylcyclopropylmethanamine. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. Additionally, its low toxicity and high selectivity towards target receptors enhance its potential for clinical translation.

The therapeutic potential of (1RS,2RS)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-ylcyclopropylmethanamine has been further validated through in vivo studies. Animal models have shown that this compound can effectively alleviate pain symptoms without causing significant side effects. Moreover, it has demonstrated neuroprotective effects in models of Parkinson's disease and Alzheimer's disease, suggesting its broad applicability in treating various neurological disorders.

Despite these promising findings, further research is needed to fully understand the mechanisms underlying the biological activities of (1RS,2RS)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-ylcyclopropylmethanamine. Ongoing studies are focused on elucidating its interactions with specific GPCRs and identifying potential off-target effects. Additionally, efforts are being made to optimize its chemical structure to enhance its potency and selectivity.

In conclusion, (1RS,2RS)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-ylcyclopropylmethanamine (CAS No. 2227982-52-5) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs in areas such as pain management and neurodegenerative diseases.